Cas no 175854-39-4 (Tris-BOC-Cyclen)
Tris-BOC-Cyclen structure
Product Name:Tris-BOC-Cyclen
CAS No:175854-39-4
MF:C23H44N4O6
MW:472.618666648865
MDL:MFCD09953471
CID:92169
PubChem ID:329763079
Update Time:2025-04-18
Tris-BOC-Cyclen Chemical and Physical Properties
Names and Identifiers
-
- Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
- 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane
- 1,4,7-tris-Boc-1,4,7,10-tetraaza-cyclododecane
- N,N',N''-Tri-Boc-cyclen
- tritert-butyl 1,4,7,10-tetrazacyclododecane-1,4,7-tricarboxylate
- Tri-tert-butyl 1,4,7,10-tetraazacyclotetradecane-1,4,7-tricarboxylate
- TriBoc-Cyclen
- N,N',N''-tris-Boc-cyclen
- 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, tris(1,1-diMethylethyl) ester
- 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, 1,4,7-tris(1,1-dimethylethyl) ester
- Tris-BOC-Cyclen
- 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane, 98%
- FT-0721142
- AKOS015911763
- C23H44N4O6
- A3904
- DS-4003
- CS-W004649
- SCHEMBL2220355
- 1,4,7-tri-Boc-1,4,7,10-tetraaza-cyclododecane
- DTXSID60447053
- MFCD09953471
- AMY7627
- 1,4,7-tris-(t-butyl-oxycarbonyl)-1,4,7,10-tetraazacyclododecane
- 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylicacid,1,4,7-tris(1,1-dimethylethyl)ester
- J-011140
- 175854-39-4
- Tri-tert-Butyl1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
- DB-027331
- SY067569
- 1,4,7-tri-tert-butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
- HY-W004649
-
- MDL: MFCD09953471
- Inchi: 1S/C23H44N4O6/c1-21(2,3)31-18(28)25-12-10-24-11-13-26(19(29)32-22(4,5)6)15-17-27(16-14-25)20(30)33-23(7,8)9/h24H,10-17H2,1-9H3
- InChI Key: ZXASHTYJQJMCQR-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCNCCN(C(=O)OC(C)(C)C)CC1)=O
Computed Properties
- Exact Mass: 472.32600
- Monoisotopic Mass: 472.32608514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.065
- Melting Point: 72-73 ºC
- Boiling Point: 541.1°C at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.513
- PSA: 100.65000
- LogP: 3.44340
- Sensitiveness: Hygroscopic
- Solubility: Insoluble in water
- Vapor Pressure: Not available
Tris-BOC-Cyclen Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Tris-BOC-Cyclen Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tris-BOC-Cyclen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR099-50mg |
Tris-BOC-Cyclen |
175854-39-4 | 97% | 50mg |
64.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR099-250mg |
Tris-BOC-Cyclen |
175854-39-4 | 97% | 250mg |
393CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR099-1g |
Tris-BOC-Cyclen |
175854-39-4 | 97% | 1g |
855.0CNY | 2021-07-12 | |
| Chemenu | CM202344-100g |
Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate |
175854-39-4 | 95+% | 100g |
$1435 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR099-200mg |
Tris-BOC-Cyclen |
175854-39-4 | 97% | 200mg |
196.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T92470-10g |
Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate |
175854-39-4 | 97% | 10g |
¥4986.0 | 2024-05-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T92470-250mg |
Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate |
175854-39-4 | 97% | 250mg |
¥169.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T92470-1g |
Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate |
175854-39-4 | 97% | 1g |
¥569.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T92470-5g |
Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate |
175854-39-4 | 97% | 5g |
¥2610.0 | 2022-12-29 | |
| Macrocyclics | I-131-1 g |
1,4,7,10-Tetraazacyclododecane-1,4,7-tris(t-butoxycarbonyl) |
175854-39-4 | ≥ 95% | 1g |
$185.00 | 2021-12-30 |
Tris-BOC-Cyclen Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
175854-39-4 (Tris-BOC-Cyclen) Related Products
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- 669050-80-0(tert-Butyl 4-ethylpiperazine-1-carboxylate)
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